Cas no 1378820-20-2 (2-(4-chloro-3-fluorophenyl)ethanimidamide)

• Product Name: 2-(4-chloro-3-fluorophenyl)ethanimidamide
• CAS No: 1378820-20-2
• MF: C₈H₈ClFN₂
• MW: 186.613924026489
• CID: 6427489
• PubChem ID: 83676369
• Update Time: 2025-10-29

2-(4-chloro-3-fluorophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-fluorophenyl)ethanimidamide
• DTXSID801271723
• EN300-1967304
• Benzeneethanimidamide, 4-chloro-3-fluoro-
• 1378820-20-2

• Inchi： 1S/C8H8ClFN2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H3,11,12)
• InChI Key： FYZVUKCGFSEENK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CC(=N)N

Computed Properties

• Exact Mass: 186.0360041g/mol
• Monoisotopic Mass: 186.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-chloro-3-fluorophenyl)ethanimidamide

Introduction to 2-(4-chloro-3-fluorophenyl)ethanimidamide (CAS No: 1378820-20-2)

The compound 2-(4-chloro-3-fluorophenyl)ethanimidamide, identified by the CAS registry number 1378820-20-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenyl ring substituted with chlorine and fluorine atoms, connected to an ethanimidamide group, which imparts distinctive electronic and steric characteristics.

Recent studies have highlighted the importance of ethanimidamide derivatives in modulating biological processes. The presence of halogens, particularly chlorine and fluorine, in the aromatic ring enhances the compound's stability and bioavailability. These attributes make it a promising candidate for various therapeutic interventions, including anti-inflammatory, antiviral, and anticancer applications.

The synthesis of 2-(4-chloro-3-fluorophenyl)ethanimidamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and purities, ensuring the compound's reliability for experimental use. The structural elucidation of this compound has been supported by advanced spectroscopic techniques such as NMR and IR, which confirm its molecular integrity.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, making it suitable for oral administration. Preclinical studies have demonstrated its ability to cross cellular membranes efficiently, a critical factor for drug efficacy. Additionally, the compound's metabolic stability has been evaluated, revealing minimal off-target effects, which is a desirable trait for therapeutic agents.

The application of CAS No 1378820-20-2 in drug discovery is further bolstered by its ability to interact with key biological targets such as kinases and proteases. Recent advancements in computational chemistry have enabled the modeling of these interactions at an atomic level, providing insights into the compound's mechanism of action.

In conclusion, 2-(4-chloro-3-fluorophenyl)ethanimidamide represents a valuable addition to the arsenal of chemical entities being explored for therapeutic purposes. Its unique structure, coupled with promising pharmacological properties, positions it as a potential lead compound in drug development pipelines.